Cas no 2323273-78-3 (4-methoxy-3-(2-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}ethoxy)benzaldehyde)

• Product Name: 4-methoxy-3-(2-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}ethoxy)benzaldehyde
• CAS No: 2323273-78-3
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• CID: 6412618
• PubChem ID: 154759526
• Update Time: 2025-05-26

4-methoxy-3-(2-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}ethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Z2234021512
• 2323273-78-3
• EN300-26599609
• 4-methoxy-3-(2-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}ethoxy)benzaldehyde

• Inchi： 1S/C19H18N2O4/c1-13-15(19(23)21-9-4-3-5-18(21)20-13)8-10-25-17-11-14(12-22)6-7-16(17)24-2/h3-7,9,11-12H,8,10H2,1-2H3
• InChI Key： RRFVFCYQBUCUEJ-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=O)C=CC=1OC)CCC1C(N2C=CC=CC2=NC=1C)=O

Computed Properties

• Exact Mass: 338.12665706g/mol
• Monoisotopic Mass: 338.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.2Ų

Additional information on 4-methoxy-3-(2-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}ethoxy)benzaldehyde

4-Methoxy-3-(2-{2-Methyl-4-Oxo-4H-Pyrido[1,2-A]Pyrimidin-3-Yl}Ethoxy)Benzaldehyde: A Comprehensive Overview

4-Methoxy-3-(2-{2-Methyl-4-Oxo-4H-Pyrido[1,2-A]Pyrimidin-3-Yl}Ethoxy)Benzaldehyde, with the CAS number NO2323273-78-3, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate molecular structure, which includes a benzaldehyde moiety, a methoxy group, and a pyrido[1,2-a]pyrimidine ring system. The combination of these structural elements contributes to its unique chemical properties and potential biological activities.

The molecular structure of 4-Methoxy-3-(2-{2-Methyl-4-Oxo-4H-Pyrido[1,2-A]Pyrimidin-3-Yl}Ethoxy)Benzaldehyde is notable for its aromaticity and conjugation, which are key factors in determining its reactivity and stability. The benzaldehyde group at position 4 of the benzene ring introduces electron-withdrawing effects, while the methoxy group at position 3 provides electron-donating properties. This balance of electronic effects can influence the compound's interaction with biological systems and its potential as a therapeutic agent.

Recent studies have focused on the synthesis and characterization of this compound, with researchers exploring various synthetic pathways to optimize its production. One such approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing the necessary carbon-carbon bonds. The incorporation of the pyrido[1,2-a]pyrimidine ring system into the molecule has also been a subject of interest, as this moiety is known to exhibit significant biological activity in various drug discovery programs.

In terms of biological activity, 4-Methoxy-3-(2-{2-Methyl-4-Oxo-4H-Pyrido[1,2-A]Pyrimidin-3-Yl}Ethoxy)Benzaldehyde has demonstrated promising results in preliminary in vitro assays. Researchers have reported that this compound exhibits potent inhibitory activity against certain enzymes associated with inflammatory diseases and cancer progression. The presence of the pyrido[1,2-a]pyrimidine ring system is believed to play a critical role in these biological effects, as it can act as a scaffold for hydrogen bonding and π-interactions with target proteins.

The application of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that the compound can bind effectively to key residues within enzyme active sites, suggesting a potential mechanism for its observed biological activity. Additionally, quantum mechanical calculations have provided insights into the electronic distribution within the molecule, which can guide further optimization efforts to improve its pharmacokinetic properties.

From an environmental perspective, the synthesis and handling of NO232373-78-3 must adhere to strict safety protocols to minimize any potential risks associated with its production and use. Researchers are actively exploring green chemistry approaches to develop more sustainable methods for synthesizing this compound, including the use of biocatalysts and renewable feedstocks.

In conclusion, 4-Methoxy-3-(2-{2-Methyl-4-Oxo-4H-Pyrido[1,2-A]Pyrimidin-3-Yl}Ethoxy)Benzaldehyde, CAS number NO237859659, represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique molecular structure, coupled with its promising biological activity, positions it as a candidate for further exploration in drug discovery programs. As research continues to unfold, this compound may pave the way for innovative treatments in various disease areas.